Cas no 1443981-87-0 (2-acetyl-2,3,4,5-tetrahydro-1H-2-benzazepin-5-one)

• Product Name: 2-acetyl-2,3,4,5-tetrahydro-1H-2-benzazepin-5-one
• CAS No: 1443981-87-0
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD24842805
• CID: 4600185
• PubChem ID: 71758363
• Update Time: 2025-07-22

2-acetyl-2,3,4,5-tetrahydro-1H-2-benzazepin-5-one Chemical and Physical Properties

Names and Identifiers

• 2-ACETYL-2,3,4,5-TETRAHYDRO-1H-2-BENZAZEPIN-5-ONE(WX142276)
• 2-ACETYL-2,3,4,5-TETRAHYDRO-1H-2-BENZAZEPIN-5-ONE
• 2-acetyl-2,3,4,5-tetrahydro-1H-2-benzazepin-5-one

• MDL： MFCD24842805
• Inchi： 1S/C12H13NO2/c1-9(14)13-7-6-12(15)11-5-3-2-4-10(11)8-13/h2-5H,6-8H2,1H3
• InChI Key： JMCNRRRGVPKYNC-UHFFFAOYSA-N
• SMILES： N1(C(C)=O)CC2=CC=CC=C2C(=O)CC1

Additional information on 2-acetyl-2,3,4,5-tetrahydro-1H-2-benzazepin-5-one

Recent Advances in the Study of 2-acetyl-2,3,4,5-tetrahydro-1H-2-benzazepin-5-one (CAS: 1443981-87-0)

The compound 2-acetyl-2,3,4,5-tetrahydro-1H-2-benzazepin-5-one (CAS: 1443981-87-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzazepine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of neurological and psychiatric disorders. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the compound's role as a modulator of neurotransmitter systems. Preliminary findings suggest that 2-acetyl-2,3,4,5-tetrahydro-1H-2-benzazepin-5-one exhibits affinity for specific receptor subtypes, including dopamine and serotonin receptors. This has led to investigations into its potential use in treating conditions such as schizophrenia, depression, and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic prospects, as demonstrated in recent in vivo studies.

In addition to its neurological applications, recent research has explored the compound's utility in oncology. Studies have indicated that 2-acetyl-2,3,4,5-tetrahydro-1H-2-benzazepin-5-one may possess anti-proliferative properties, particularly in certain cancer cell lines. Mechanistic studies have revealed its potential to induce apoptosis and inhibit angiogenesis, suggesting a multifaceted role in cancer therapy. These findings are supported by data from high-throughput screening assays and molecular docking simulations, which highlight the compound's interaction with key oncogenic targets.

The synthetic chemistry community has also made strides in optimizing the production of 2-acetyl-2,3,4,5-tetrahydro-1H-2-benzazepin-5-one. Recent publications have detailed novel synthetic routes that improve yield and purity, addressing previous challenges in scalability. These advancements are critical for facilitating further preclinical and clinical studies, ensuring a reliable supply of the compound for research purposes. Notably, the use of green chemistry principles in some of these synthetic approaches aligns with the growing emphasis on sustainable pharmaceutical manufacturing.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and safety profile. Ongoing studies are focused on addressing these gaps, with particular attention to dose-response relationships and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications, positioning 2-acetyl-2,3,4,5-tetrahydro-1H-2-benzazepin-5-one as a potential candidate for drug development in the near future.